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The table below lists fundamental properties of the basic pyridinium iodide compound (C5H6IN) [1].

Property Value/Description

CAS Number 18820-83-2 [1]

Molecular Formula C5H6IN [1]

Molecular Weight 207.01 g/mol [1]

Melting Point 210 °C (decomposition) [1]

Density 2.09 g/cm³ [1]

Form White to Light yellow powder or crystal [1]

Water Solubility Soluble [1]

Key Experimental Protocols

Protocol 1: Synthesis of Pyridinium Iodide via Quaternization
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This is a standard method for synthesizing pyridinium-based ionic liquids through a quaternization reaction

[2].

Objective: To synthesize iodide-based pyridinium ionic liquids.
Reagents: 3-pyridine carboxaldehyde (or other pyridine derivatives), methyl iodide, acetone [3] [2].

Procedure [3]:
Combine 3-pyridine carboxaldehyde (1.0 g, 9.8 mmol) and methyl iodide (4.1 g, 28 mmol) in

acetone (2.4 mL).
Heat the mixture at 60 °C with constant stirring for 8 hours.

After cooling, filter the resulting precipitate.
Wash the solid with dry ethyl ether (20 mL) and dry in an oven.

Yield: ~84% [3].
Note: Ultrasound irradiation can be used as an alternative energy source to reduce reaction time to

10-12 hours [2].

This synthesis workflow outlines the quaternization reaction process:

Start Reaction Combine Reagents:
Pyridine derivative, Methyl Iodide, Acetone

Heat at 60°C
with stirring for 8h Cool Reaction Mixture Filter Precipitate Wash with Ether Dry Product

Click to download full resolution via product page

Protocol 2: Surface Passivation of Perovskite Films

This protocol uses pyridinium iodide (PyI) to passivate defects on perovskite surfaces for highly efficient

solar cells [4] [5].

Objective: To reduce defect density on mixed-cation/halide perovskite films using PyI.
Materials: Pyridinium iodide (PyI), Perovskite substrate (e.g.,

Cs₀.₀₅(MA₀.₁₇FA₀.₈₃)₀.₉₅Pb(I₀.₈₃Br₀.₁₇)₃), 2-propanol (IPA) [4].
Procedure [4]:

Prepare a PyI solution in 2-propanol (IPA).
Spin-coat the PyI solution onto the cleaned perovskite film at 4000 rpm for 30 seconds.

Anneal the treated film at 100 °C for 5 minutes.
Key Results: The PyI-treated device achieved a champion power conversion efficiency (PCE) of

21.42%, significantly higher than the 18.83% efficiency of the pristine device [4] [5].
Mechanism: The zwitterionic PyI molecule simultaneously passivates negatively charged defects

(e.g., under-coordinated Pb²⁺ ions) with its pyridinium cation and fills positively charged iodine
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vacancies with its iodide anion [4] [5].

Protocol 3: Evaluating Anticancer Activity via MTT Assay

This method details the in vitro assessment of cytotoxicity for pyridinium iodide derivatives [3].

Objective: To determine the cytotoxicity (IC₅₀) of synthesized compounds.

Cell Line: ACHN human renal adenocarcinoma cells [3].
Procedure (MTT Assay) [3]:

Culture ACHN cells in appropriate media.
Expose the cells to various concentrations of the test compounds (e.g., a novel pyridinium

iodide-tagged Schiff base and its metal complexes).
Incubate for a specified period.

Add MTT reagent to each well and incubate further to allow formazan crystal formation.
Dissolve the formed crystals and measure the absorbance of the solution using a plate reader.

Data Analysis: Calculate the IC₅₀ value (concentration that inhibits 50% of cell growth). In one study,
a Zn(II)-complex of a pyridinium iodide-tagged Schiff base showed the highest potency, while the

ligand itself was the least active [3].

Key Research Applications and Findings

Pyridinium iodide and its derivatives demonstrate significant utility across multiple advanced research fields.

Photovoltaics

As a surface passivator in planar perovskite solar cells (PSCs), PyI effectively reduces non-radiative

recombination by neutralizing surface defects [4] [5].

Performance: PyI treatment boosted device efficiency from 18.83% to 21.42% [4] [5].
Key Improvement: Enhanced open-circuit voltage (VOC = 1.187 V) and reduced hysteresis [4] [5].

Mechanism: Zwitterionic passivation simultaneously addresses both positively (via I⁻) and negatively
(via Py⁺) charged defects [5].

Medicinal Chemistry and Drug Development
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Pyridinium iodide serves as a precursor for bioactive molecules. Key findings include:

Anticancer Agents: Pyridinium iodide-tagged Schiff bases and their metal complexes exhibit
cytotoxicity against cancer cell lines. For example, a Zn(II) complex demonstrated the lowest IC₅₀

value against ACHN renal cancer cells, indicating high potency [3].
Apoptosis Induction: The most potent compounds in a series of fluorinated pyridinium hydrazones

significantly increased caspase-3 activity, indicating cell death via apoptosis [2].
Structure-Activity Relationship (SAR): Increasing the length of the hydrophobic alkyl chain in

pyridinium ionic liquids generally enhances their anticancer activity, likely due to improved cellular
penetration [2].

Synthesis and Catalysis

Dye-Sensitized Solar Cells (DSSC): Alkylpyridinium iodide salts can serve as efficient and cost-
effective iodide sources in electrolytes, offering performance competitive with conventional

imidazolium salts [6].
Versatile Intermediate: Pyridinium iodide salts are key starting materials for synthesizing complex

structures like 2-formylpyrroles [7] and various ionic liquids with tailored properties [2].

Conclusion and Future Perspectives

Pyridinium iodide is a compound of significant interest due to its dual functionality as a cation-anion pair,

enabling diverse applications from defect passivation in advanced photovoltaics to serving as a scaffold for

anticancer agents. Future research may focus on:

Designing novel pyridinium derivatives with tailored substituents for enhanced biological activity or
material properties.

Exploring its mechanism of action in biological systems in greater depth.
Scaling up synthesis protocols for commercial applications in energy and medicine.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1832926#pyridinium-iodide-

properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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